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Executive Summary

Bevonescein (also known as ALM-488) is an investigational peptide-dye conjugate designed
for real-time, intraoperative fluorescence-guided visualization of peripheral nerves.[1][2]
Comprising a short-chain amino acid peptide linked to a fluorescent moiety, its mechanism
relies on selective binding to nerve-associated connective tissue, an action independent of
myelination status.[3][4] This unique property allows it to label both healthy and degenerated
nerve fibers, addressing a critical unmet need in surgical procedures where nerve preservation
Is paramount.[4][5] Preclinical studies in rodent models have demonstrated high signal-to-
background ratios and superior performance compared to myelin-targeting dyes.[4] These
foundational animal studies have been crucial in establishing the proof-of-concept for its
subsequent successful evaluation in human clinical trials.[5][6] This document provides a
detailed overview of the key preclinical data and methodologies that have characterized the
early development of Bevonescein.

Mechanism of Action

Bevonescein functions by selectively binding to the extracellular matrix of nerve tissues.[1]
Administered intravenously, the peptide component targets and anchors the conjugate to nerve
fibers, while the fluorescein-based dye component allows for visualization under specific
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wavelengths of light.[3][7] This binding is rapid, and the molecule is cleared renally, with a
reported half-life of approximately 29 to 72 minutes in humans, minimizing systemic exposure.
[5][8] Its ability to label nerves regardless of myelin presence makes it particularly effective for
identifying degenerated nerves, which lose their myelin sheath.[4]
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Figure 1: Bevonescein Mechanism of Action
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Figure 2: Experimental Workflow for Chronic Nerve Injury Model
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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